Cas no 89494-39-3 (Guanosine,5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-)

• Product Name: Guanosine,5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-
• CAS No: 89494-39-3
• MF: C₂₀H₃₃N₅O₆Si
• MW: 467.591425657272
• CID: 598793
• PubChem ID: 136492301
• Update Time: 2025-10-28

Guanosine,5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Guanosine,5'-O-[(1,1-dimethylethyl)dimethylsilyl]-N-(2-methyl-1-oxopropyl)-
• 2'-TBDMS-ibu-rG
• 89494-39-3
• N-(9-((2R,3R,4S,5R)-5-((tert-butyldimethylsilyloxy)methyl)-3,4-dihydroxy-tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide
• A852350
• J-700375

• MDL： MFCD26131242
• Inchi： 1S/C20H33N5O6Si/c1-10(2)16(28)23-19-22-15-12(17(29)24-19)21-9-25(15)18-14(27)13(26)11(31-18)8-30-32(6,7)20(3,4)5/h9-11,13-14,18,26-27H,8H2,1-7H3,(H2,22,23,24,28,29)/t11-,13-,14-,18-/m1/s1
• InChI Key： RUKACXRBRJHKDV-XWXWGSFUSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC(NC(C(C)C)=O)=NC2=3)=O)O1)O)O

Computed Properties

• Exact Mass: 467.22001032g/mol
• Monoisotopic Mass: 467.22001032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.028 g/l) (25 º C),